Cas no 1446509-58-5 (2-(Difluoromethyl)pyridin-4-amine)

• Product Name: 2-(Difluoromethyl)pyridin-4-amine
• CAS No: 1446509-58-5
• MF: C₆H₆F₂N₂
• MW: 144.122047901154
• MDL: MFCD25476532
• CID: 4674965
• PubChem ID: 84762812
• Update Time: 2025-06-11

2-(Difluoromethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)pyridin-4-amine
• 4-Amino-2-(difluoromethyl)pyridine
• 2-(difluoromethyl)-4-pyridinamine
• 4-Pyridinamine, 2-(difluoromethyl)-
• AK282283
• 4-?Amino-?2-?(difluoromethyl)?pyridine
• MFCD25476532
• CS-16664
• C90223
• DTXSID301299093
• SCHEMBL16992874
• CS-0102111
• BCP30908
• SB85852
• EN300-396834
• TQU0398
• DB-111634
• AKOS024195268
• 1446509-58-5
• SY263208
• WHC50958

• MDL： MFCD25476532
• Inchi： 1S/C6H6F2N2/c7-6(8)5-3-4(9)1-2-10-5/h1-3,6H,(H2,9,10)
• InChI Key： FLIYJBILJRGCLE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)N)F

Computed Properties

• Exact Mass: 144.04990452g/mol
• Monoisotopic Mass: 144.04990452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(Difluoromethyl)pyridin-4-amine

2-(Difluoromethyl)pyridin-4-amine: A Comprehensive Overview

The compound 2-(Difluoromethyl)pyridin-4-amine (CAS No. 1446509-58-5) is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications due to the unique electronic properties of the pyridine ring. The presence of a difluoromethyl group at the 2-position and an amino group at the 4-position introduces intriguing electronic and steric effects, making this compound a valuable building block for various research and industrial applications.

Recent studies have highlighted the potential of 2-(Difluoromethyl)pyridin-4-amine as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in developing novel antiviral agents, where the difluoromethyl group plays a crucial role in enhancing the molecule's stability and bioavailability. Additionally, this compound has been utilized in the design of agrochemicals with improved pest control efficacy, thanks to its ability to modulate key enzymatic pathways in target organisms.

The synthesis of 2-(Difluoromethyl)pyridin-4-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the most efficient routes reported in recent literature involves the nucleophilic substitution of a suitable pyridine derivative with a difluoromethyl group followed by amination at the 4-position. This approach not only ensures high yield but also allows for precise control over the stereochemistry and regioselectivity of the product.

In terms of physical properties, 2-(Difluoromethyl)pyridin-4-amine exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 270-300 nm, which is indicative of its aromaticity and conjugation within the molecule. These properties make it an ideal candidate for applications in optoelectronic materials, where precise control over electronic transitions is critical.

One of the most promising areas of research involving 2-(Difluoromethyl)pyridin-4-amine is its application in drug discovery. Recent studies have demonstrated its potential as a lead compound for developing inhibitors against various disease-related enzymes. For example, researchers have successfully synthesized derivatives of this compound that exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key targets in cancer therapy. The difluoromethyl group has been shown to enhance both potency and selectivity, making these derivatives highly promising for further preclinical testing.

Beyond pharmaceutical applications, 2-(Difluoromethyl)pyridin-4-amine has also found utility in agrochemicals. Its ability to modulate plant defense mechanisms has led to its use in developing eco-friendly pesticides that are effective against a wide range of agricultural pests. Moreover, this compound has been employed as an intermediate in the synthesis of herbicides with improved soil persistence and reduced environmental impact.

From a materials science perspective, 2-(Difluoromethyl)pyridin-4-amine has been investigated as a component in advanced polymer systems. Its ability to form stable coordination complexes with metal ions makes it a valuable additive for enhancing the mechanical and thermal properties of polymers used in high-performance applications such as aerospace and automotive industries.

In conclusion, 2-(Difluoromethyl)pyridin-4-amine (CAS No. 1446509-58-5) is a multifaceted compound with immense potential across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations. As ongoing studies continue to uncover new avenues for its utilization, this compound is poised to make significant contributions to both academic research and industrial development.